Cas no 71378-41-1 (Isoxazole,3,4-diethyl-5-isocyanato-)

• Product Name: Isoxazole,3,4-diethyl-5-isocyanato-
• CAS No: 71378-41-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 548239
• PubChem ID: 45099321
• Update Time: 2025-04-19

Isoxazole,3,4-diethyl-5-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3,4-diethyl-5-isocyanato-
• Isoxazole, 3,4-diethyl-5-isocyanato- (9CI)
• 3,4-diethyl-5-isocyanato-1,2-oxazole
• SCHEMBL3059019
• 71378-41-1
• DTXSID10667840

• Inchi： 1S/C8H10N2O2/c1-3-6-7(4-2)10-12-8(6)9-5-11/h3-4H2,1-2H3
• InChI Key： WQRUUXGOWHUYMZ-UHFFFAOYSA-N
• SMILES： O1C(=C(CC)C(CC)=N1)N=C=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.46